Cas no 2060062-47-5 (5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 2060062-47-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD30499111
• CID: 5173800
• PubChem ID: 125451950
• Update Time: 2025-06-11

5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 5-cyclopropyl-1,2-dimethyl-
• 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD30499111
• Inchi： 1S/C10H13NO2/c1-6-8(10(12)13)5-9(11(6)2)7-3-4-7/h5,7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： FKGLEWLFULVGNW-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CC2)=CC(C(O)=O)=C1C

Additional information on 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid

Introduction to 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 2060062-47-5)

5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2060062-47-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid, particularly the presence of a cyclopropyl group and methyl substituents, contribute to its unique chemical properties and biological interactions, making it a subject of interest for synthetic chemists and biologists alike.

The molecular structure of 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid consists of a pyrrole ring substituted with a cyclopropyl group at the 5-position and two methyl groups at the 1- and 2-positions. This arrangement imparts specific steric and electronic characteristics to the molecule, which can influence its reactivity and binding affinity to biological targets. The cyclopropyl group, in particular, is known to enhance metabolic stability and binding interactions due to its rigid three-membered ring structure. These features make 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in pyrrole derivatives as pharmacological agents due to their ability to modulate various biological pathways. Studies have shown that pyrrole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of functional groups such as carboxylic acids into the pyrrole scaffold can further enhance the bioactivity of these molecules by allowing for interactions with specific amino acid residues in target proteins. The carboxylic acid moiety in 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid provides a site for hydrogen bonding and ionic interactions, which are crucial for drug-receptor binding.

One of the most compelling aspects of 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid is its potential as a building block for more complex drug candidates. The structural motifs present in this compound can be modified or incorporated into larger molecules to improve pharmacokinetic properties such as solubility, bioavailability, and tissue distribution. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer progression or as modulators of immune responses. The versatility of 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid makes it a valuable asset in the pharmacophore library used by medicinal chemists.

Recent advances in computational chemistry have also facilitated the design and optimization of compounds like 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid. Molecular modeling techniques allow researchers to predict the binding modes of these molecules to biological targets with high accuracy. This approach has enabled the identification of novel analogs with enhanced potency and selectivity. For example, virtual screening campaigns have identified derivatives of this compound that exhibit improved binding affinity to specific protein targets without affecting off-target interactions. Such findings underscore the importance of computational tools in modern drug discovery.

The synthesis of 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful consideration during the synthetic route design to ensure high enantiomeric purity. However, recent developments in asymmetric synthesis have provided new methodologies for constructing complex pyrrole derivatives with high efficiency. These advances have made it possible to produce enantiomerically pure forms of 5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid, which is essential for evaluating its biological activity accurately.

In conclusion,5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 2060062-47-5) represents a significant area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further exploration in drug development. As our understanding of molecular interactions continues to grow,5-cyclopropyl-1,2-dimethyl-1H-pyrrole-3-carboxylic acid is likely to play an important role in the discovery and development of new therapeutic agents that address unmet medical needs.